[Ethyl(dimethyl)silyl] butanoate [Ethyl(dimethyl)silyl] butanoate
Brand Name: Vulcanchem
CAS No.: 959019-24-0
VCID: VC15985927
InChI: InChI=1S/C8H18O2Si/c1-5-7-8(9)10-11(3,4)6-2/h5-7H2,1-4H3
SMILES:
Molecular Formula: C8H18O2Si
Molecular Weight: 174.31 g/mol

[Ethyl(dimethyl)silyl] butanoate

CAS No.: 959019-24-0

Cat. No.: VC15985927

Molecular Formula: C8H18O2Si

Molecular Weight: 174.31 g/mol

* For research use only. Not for human or veterinary use.

[Ethyl(dimethyl)silyl] butanoate - 959019-24-0

Specification

CAS No. 959019-24-0
Molecular Formula C8H18O2Si
Molecular Weight 174.31 g/mol
IUPAC Name [ethyl(dimethyl)silyl] butanoate
Standard InChI InChI=1S/C8H18O2Si/c1-5-7-8(9)10-11(3,4)6-2/h5-7H2,1-4H3
Standard InChI Key TWUQXROQCVCIBN-UHFFFAOYSA-N
Canonical SMILES CCCC(=O)O[Si](C)(C)CC

Introduction

[Ethyl(dimethyl)silyl] butanoate, also known as ethyldimethylsilyl butyrate, is a chemical compound with the molecular formula C₈H₁₈O₂Si and a molecular weight of approximately 174.31 g/mol . This compound features an ethyl group attached to a dimethylsilyl moiety and a butanoate functional group, making it a silyl ester. The synthesis and properties of this compound are of interest in various chemical applications.

Synthesis of [Ethyl(dimethyl)silyl] butanoate

The primary method for synthesizing [Ethyl(dimethyl)silyl] butanoate involves the reaction of butyric acid with ethyldimethylchlorosilane in the presence of a base such as triethylamine. This reaction is a nucleophilic substitution where the chlorine atom in ethyldimethylchlorosilane is replaced by the carboxylate ion derived from butyric acid. Anhydrous conditions are typically required to prevent hydrolysis of the chlorosilane.

Comparison with Related Compounds

Compound NameStructureUnique Features
Dimethylsilyl butanoateDimethylsilyl group + ButanoateLacks ethyl group; simpler structure
Ethyldimethylsilyl acetateEthyl + Dimethylsilyl + AcetateAcetate instead of butanoate; different applications
Trimethylsilyl butanoateTrimethylsilyl group + ButanoateMore sterically hindered; different reactivity

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